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Compound of Interest

Compound Name:
2-Chloro-N,N-

dimethylpropanamide

Cat. No.: B087885 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This document provides core technical data regarding the molecular weight of 2-Chloro-N,N-
dimethylpropanamide, a chemical compound relevant in various research and development

applications.

Molecular Properties
The fundamental molecular characteristics of 2-Chloro-N,N-dimethylpropanamide are

summarized below. The molecular weight is derived from its chemical formula and the atomic

weights of its constituent elements.

Parameter Value Reference

Molecular Formula C₅H₁₀ClNO [1][2][3][4]

Molecular Weight 135.59 g/mol [1][3][4]

CAS Number 10397-68-9 [1][2][3]

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecular formula (C₅H₁₀ClNO). The standard atomic weights used for this calculation are
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detailed in the table below.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 10 1.008 10.080

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 135.594

Note: The slight difference between the calculated total and the reported molecular weight[1][3]

[4] can be attributed to the use of specific isotopic weights versus standard atomic weights in

different databases.

Derivation Logic
The following diagram illustrates the logical flow from the elemental composition to the final

calculated molecular weight of the compound.
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Constituent Elements

Molecular Formula Final Calculation

Carbon (C)

C₅H₁₀ClNO

Hydrogen (H)

Chlorine (Cl)

Nitrogen (N)

Oxygen (O)

Molecular Weight
135.59 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087885#2-chloro-n-n-dimethylpropanamide-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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